2-Cyclopropyl-6-(piperidin-4-yl)-1,2,6-thiadiazinane 1,1-dioxide

• Molecular Formula: C11H21N3O2S
• Molecular Weight: 259.37 g/mol
• IUPAC Name: 2-cyclopropyl-6-piperidin-4-yl-1,2,6-thiadiazinane 1,1-dioxide
• InChI: InChI=1S/C11H21N3O2S/c15-17(16)13(10-2-3-10)8-1-9-14(17)11-4-6-12-7-5-11/h10-12H,1-9H2
• InChI Key: ZQRPMZYHGFIGEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)N(C1)C2CCNCC2)C3CC3

Description

2-Cyclopropyl-6-(piperidin-4-yl)-1,2,6-thiadiazinane 1,1-dioxide is a heterocyclic compound that contains a thiadiazinane ring

Chemical Reactions Analysis

2-Cyclopropyl-6-(piperidin-4-yl)-1,2,6-thiadiazinane 1,1-dioxide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidinyl or cyclopropyl groups using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: It can be used as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound may exhibit biological activity, making it a candidate for drug discovery and development.

Medicine: Its unique structure could be explored for potential therapeutic applications, such as antimicrobial or anticancer agents.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The exact mechanism of action for 2-Cyclopropyl-6-(piperidin-4-yl)-1,2,6-thiadiazinane 1,1-dioxide is not well-documented. like other heterocyclic compounds, it may interact with specific molecular targets and pathways, potentially affecting biological processes.

Comparison with Similar Compounds

Similar compounds to 2-Cyclopropyl-6-(piperidin-4-yl)-1,2,6-thiadiazinane 1,1-dioxide include other thiadiazinane derivatives and heterocyclic compounds with sulfur and nitrogen atoms in their rings These compounds often exhibit unique biological and chemical properties, making them valuable in various research applications